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Compound of Interest

Compound Name: 4-Pentenenitrile

Cat. No.: B1194741

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and disposal
methods for 4-pentenenitrile. The information is compiled and presented to ensure the safe
and responsible use of this chemical in a laboratory setting.

Chemical and Physical Properties

4-Pentenenitrile, also known as allylacetonitrile, is a colorless to slightly yellow liquid.[1][2] It is
essential to be aware of its physical and chemical properties for safe handling and storage.
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Property Value Source
Molecular Formula C5H7N [11[3]
Molecular Weight 81.12 g/mol [1][3]
CAS Number 592-51-8 [1]
Boiling Point 140 °C [1]
Density 0.814 g/mL at 25 °C [4]
Vapor Pressure 6.36 mmHg [1]
Refractive Index 1.4213 at 14 °C [1][5]
Solubility In.soluble in water; miscible (5]
with alcohol and ether.
Flash Point 60 °C [6]

Hazard Identification and Safety Precautions

4-Pentenenitrile is classified as a hazardous substance. Understanding its hazards is critical

for safe handling.

GHS Classification:[1][5]

e Acute Toxicity, Oral (Category 4)

o Acute Toxicity, Dermal (Category 4)

o Acute Toxicity, Inhalation (Category 4)
Signal Word: Warning[1][5]

Hazard Statements:[1][5]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
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e H332: Harmful if inhaled.

Precautionary Statements:[1][5]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

e P330: Rinse mouth.

o P362+P364: Take off contaminated clothing and wash it before reuse.

e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicity Data:

e LC50 (rat, inhalation): 2,550 ppm/4h[2]

» Upon absorption, it may release cyanide, and animal studies indicate it can cause liver injury.

[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 4-pentenenitrile to minimize exposure.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[7]

_ Chemical-resistant gloves (e.g., nitrile rubber,
Hand Protection
neoprene).[7]

Laboratory coat, long-sleeved clothing, and
) ] closed-toe shoes. For larger quantities or in
Skin and Body Protection ] ) ] ]
case of potential splashing, chemical-resistant

aprons or coveralls are recommended.

Use in a well-ventilated area or under a

chemical fume hood.[8][9] If engineering
Respiratory Protection controls are insufficient, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors should be used.

Handling and Storage Protocols

Experimental Protocol for Safe Handling:
¢ Risk Assessment: Before any new procedure, conduct a thorough risk assessment.[9]

o Ventilation: Always handle 4-pentenenitrile in a properly functioning chemical fume hood to
avoid inhalation of vapors.[8]

o Personal Protective Equipment: Ensure all required PPE is worn correctly before handling
the chemical.[7]

o Dispensing: When transferring or dispensing the chemical, use appropriate tools (e.g., glass
pipettes with a bulb, syringes) to avoid spills and direct contact.

e Avoid Contamination: Do not eat, drink, or smoke in areas where 4-pentenenitrile is
handled.[5] Wash hands thoroughly after handling, even if gloves were worn.[5]

o Emergency Preparedness: Ensure an eyewash station and safety shower are readily
accessible.[10] Have a spill kit available that is appropriate for flammable liquids and organic
nitriles.
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Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

o Keep away from heat, sparks, open flames, and other ignition sources as it is a flammable
liquid.[5][10]

o Store separately from strong oxidizing agents, with which it is incompatible.[4][5]

Spill and Emergency Procedures
Immediate and appropriate response to a spill is crucial to prevent harm to personnel and the
environment.

Experimental Protocol for Spill Cleanup:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill
is large or in a poorly ventilated space.

o Assess the Spill: Determine the extent of the spill and if it can be safely managed by
laboratory personnel.[11] For major spills, contact the institution's emergency response
team.[11]

» Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

o Don PPE: Wear appropriate PPE, including respiratory protection if necessary, before
attempting to clean the spill.[12]

o Contain the Spill: For liquid spills, create a dike around the spill using an inert, non-
combustible absorbent material such as sand, earth, diatomaceous earth, or vermiculite.[11]
[13]

e Absorb the Spill: Carefully apply the absorbent material, starting from the outside and
working inwards to prevent spreading.[12]

o Collect Waste: Once the liquid is absorbed, carefully scoop the material into a sealable,
labeled container for hazardous waste.[12] Do not use sparking tools.[10]
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o Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials as hazardous waste.[11]

» Dispose of Waste: Dispose of the sealed container and any contaminated PPE as hazardous
chemical waste according to institutional and local regulations.[13]

Disposal Protocols
Proper disposal of 4-pentenenitrile and its contaminated waste is essential to prevent
environmental contamination and comply with regulations.

Experimental Protocol for Chemical Disposal:

o Waste Collection: Collect waste 4-pentenenitrile and materials contaminated with it in a
designated, properly labeled, and sealed container.[14] The container should be compatible
with the chemical.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name "4-Pentenenitrile".[14]

e Segregation: Do not mix 4-pentenenitrile waste with other incompatible waste streams.[14]
Specifically, keep it separate from strong oxidizing agents.

o Storage of Waste: Store the waste container in a designated, well-ventilated, and secure
area, away from ignition sources.

o Disposal Request: Arrange for the disposal of the hazardous waste through the institution's
environmental health and safety office or a licensed chemical waste disposal contractor.[13]
Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Guides
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Caption: Workflow for the safe handling of 4-pentenenitrile.
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Caption: Decision tree for 4-pentenenitrile spill emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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